Cas no 505-71-5 (1,2-Ethanediamine,N1,N2-dinitro-)

1,2-Ethanediamine,N1,N2-dinitro- structure
505-71-5 structure
Product Name:1,2-Ethanediamine,N1,N2-dinitro-
CAS No:505-71-5
MF:C2H6N4O4
MW:150.09343957901
CID:369575
PubChem ID:10462
Update Time:2025-04-19

1,2-Ethanediamine,N1,N2-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1,N2-dinitro-
    • N,N'-dinitroethylenediamine
    • 1,2-Ethanediamine, N,N'-dinitro-
    • 2,2'-ethane-1,2-diylbis(1-hydroxy-1-oxodiazanium)
    • AI3-52761
    • BRN 1709049
    • Ethanediamine, N,N'-dinitro- (9CI)
    • Ethylenediamine, N,N'-dinitro-
    • Ethylenedinitramine
    • Ethylenedinitroamine
    • Haleite
    • N,N'-dinitroethane-1,2-diamine
    • N,N'-Dinitroethanediamine
    • NSC 77355
    • UNII-O5GD93K6WK
    • N-(2-nitramidoethyl)nitramide
    • 1,4-DINITRO-1,4-DIAZABUTANE
    • Dinitroethylene diamine
    • SCHEMBL302511
    • Ethylenediamine,N'-dinitro-
    • 4-04-00-03411 (Beilstein Handbook Reference)
    • InChI=1/C2H6N4O4/c7-5(8)3-1-2-4-6(9)10/h3-4H,1-2H
    • AKOS006272180
    • N,N'-DinitroA currencythylendiamin
    • 505-71-5
    • 1, N,N'-dinitro-
    • NS00032080
    • O5GD93K6WK
    • Ethanediamine, N,N'-dinitro-
    • DTXSID3052141
    • NSC-77355
    • EINECS 208-018-2
    • 1,2-Ethanediamine, N1,N2-dinitro-
    • Q4532975
    • EDNA cpd
    • NSC77355
    • EDNA
    • Inchi: 1S/C2H6N4O4/c7-5(8)3-1-2-4-6(9)10/h3-4H,1-2H2
    • InChI Key: QCOXCILKVHKOGO-UHFFFAOYSA-N
    • SMILES: [O-][N+](NCCN[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 150.03898
  • Monoisotopic Mass: 150.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.8244 (rough estimate)
  • Melting Point: 175.25°C
  • Boiling Point: 271.6°C (rough estimate)
  • Flash Point: 157°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 110.34
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